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Introduction
Bis-Tris, or bis(2-hydroxyethyl)amino-tris(hydroxymethyl)methane, is a versatile biological

buffer widely used in biochemistry, molecular biology, and biopharmaceutical research.[1][2][3]

With a pKa value of approximately 6.5, it is an excellent buffering agent for maintaining a stable

pH in the slightly acidic to neutral range of 5.8 to 7.2.[4][5][6] This makes it particularly suitable

for a variety of applications, including protein and nucleic acid electrophoresis, anion-exchange

chromatography, and cell culture.[2][6][7] Bis-Tris is considered a non-toxic alternative to

buffers like cacodylate.[1][3] This document provides a detailed protocol for the preparation of a

1M Bis-Tris stock solution.

Materials and Equipment
2.1 Materials

Bis-Tris powder (Molecular Weight: 209.24 g/mol )[1][2][3][8]

High-purity, deionized (dH₂O) or Milli-Q water

Concentrated Hydrochloric Acid (HCl) for pH adjustment

0.22 µm or 0.45 µm sterile filter (optional, for sterilization)
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2.2 Equipment

Analytical balance

Beaker or flask of appropriate volume

Graduated cylinders

Volumetric flask

Magnetic stirrer and stir bar

pH meter, calibrated

Autoclave (optional, for sterilization)

Sterile storage bottles

Quantitative Data Summary
To prepare a 1M Bis-Tris stock solution, use the molecular weight (MW) of 209.24 g/mol . The

required mass of Bis-Tris powder for various final volumes is summarized in the table below.

Final Volume of 1M Solution Mass of Bis-Tris Powder (g)

100 mL 20.92 g

250 mL 52.31 g

500 mL 104.62 g

1 L 209.24 g

2 L 418.48 g

Experimental Protocol
This protocol describes the preparation of 1 liter of a 1M Bis-Tris stock solution. The quantities

can be scaled according to the data in the table above.
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Weighing Bis-Tris: Accurately weigh 209.24 g of Bis-Tris powder using an analytical balance.

[7][9]

Dissolving: Add the weighed Bis-Tris powder to a beaker containing approximately 800 mL of

deionized water.[9][10] Place the beaker on a magnetic stirrer and add a stir bar. Stir until the

powder is completely dissolved.[7] Bis-Tris is highly soluble in aqueous solutions.[2][3]

pH Adjustment (If Required): The initial pH of a 1M Bis-Tris solution will be alkaline, typically

between 9.0 and 11.0.[1][2][8] For most applications, the pH will need to be adjusted

downwards.

Place the calibrated pH meter electrode into the solution.

Slowly add concentrated Hydrochloric Acid (HCl) dropwise while continuously stirring.[7][9]

[10]

Monitor the pH closely and continue adding acid until the desired pH (typically within the

6.0-7.0 range) is reached. Proceed with caution as the acid is concentrated.

Final Volume Adjustment: Once the desired pH is set, carefully transfer the solution into a 1 L

volumetric flask. Add deionized water to bring the final volume to the 1 L mark.[7][9]

Sterilization: Sterilize the solution using one of the following methods:

Autoclaving: Transfer the solution to an autoclave-safe bottle and autoclave on a liquid

cycle.[7][11]

Sterile Filtration: Pass the solution through a 0.22 µm or 0.45 µm sterile filter into a sterile

storage bottle. This is the preferred method for heat-sensitive applications.[7][9]

Storage: Store the sterilized 1M Bis-Tris stock solution in a clearly labeled, airtight bottle at

4°C.[7][9]

Workflow Visualization
The following diagram illustrates the key steps in the preparation of a 1M Bis-Tris stock

solution.
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Preparation Workflow: 1M Bis-Tris Stock Solution

1. Weigh Bis-Tris Powder
(209.24 g for 1L)

2. Dissolve in ~800 mL dH₂O
with magnetic stirring

3. Adjust to Target pH
(e.g., pH 6.5) with conc. HCl

4. Adjust Final Volume
to 1 L with dH₂O

5. Sterilize Solution

Autoclave

Method 1

Sterile Filter (0.22 µm)

Method 2

6. Store at 4°C

Click to download full resolution via product page

Caption: Workflow for preparing a 1M Bis-Tris stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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